Cas no 1019098-30-6 (N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide)

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide is a heterocyclic compound featuring a pyridazine core linked to a dimethylpyrazole moiety and a furan-2-carboxamide group. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor or targeted therapeutic agent. The presence of multiple aromatic and heterocyclic systems enhances binding affinity and selectivity for biological targets. Its well-defined synthetic pathway allows for consistent purity and scalability. The compound’s stability under physiological conditions makes it suitable for further pharmacological evaluation. Research applications include investigations into its mechanism of action and structure-activity relationships for drug development.
N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide structure
1019098-30-6 structure
Product Name:N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide
CAS No:1019098-30-6
MF:C20H18N6O2
MW:374.395923137665
CID:5833104
PubChem ID:25668698
Update Time:2025-06-13

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]furan-2-carboxamide
    • N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide
    • AKOS024639001
    • N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)furan-2-carboxamide
    • 1019098-30-6
    • F2320-0310
    • Inchi: 1S/C20H18N6O2/c1-13-12-14(2)26(25-13)19-10-9-18(23-24-19)21-15-5-7-16(8-6-15)22-20(27)17-4-3-11-28-17/h3-12H,1-2H3,(H,21,23)(H,22,27)
    • InChI Key: REFVWLPXZFBOSG-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NC1=CC=C(NC2=NN=C(N3C(C)=CC(C)=N3)C=C2)C=C1)=O

Computed Properties

  • Exact Mass: 374.14912384g/mol
  • Monoisotopic Mass: 374.14912384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 97.9Ų

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide Pricemore >>

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N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide Related Literature

Additional information on N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide

Comprehensive Analysis of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide (CAS No. 1019098-30-6)

In the realm of pharmaceutical and biochemical research, N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide (CAS No. 1019098-30-6) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a pyridazine core linked to a furan carboxamide moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique molecular interactions and binding affinities, which make it a promising candidate for targeting specific biological pathways.

The compound's CAS No. 1019098-30-6 is frequently searched in academic databases and chemical registries, reflecting its growing relevance in scientific communities. Its pyrazole and pyridazine components are known for their roles in modulating enzyme activity, which aligns with current trends in precision medicine and targeted therapy. As the demand for novel small-molecule inhibitors rises, this compound's potential to address unmet medical needs is a hot topic among researchers and industry professionals alike.

One of the key areas of exploration for N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide is its application in cancer research. Recent studies suggest that its structural features may enable selective inhibition of kinases involved in tumor proliferation. This aligns with the broader shift toward personalized oncology, where compounds with high specificity are prioritized. Additionally, its furan-2-carboxamide segment has been linked to enhanced bioavailability, a critical factor in drug design.

Beyond oncology, this compound is also being investigated for its potential in inflammatory diseases and autoimmune disorders. The 3,5-dimethyl-1H-pyrazol-1-yl group, in particular, has shown promise in modulating immune responses, making it a subject of interest for developing next-generation immunomodulators. Such applications are highly relevant given the increasing prevalence of chronic inflammatory conditions globally.

From a synthetic chemistry perspective, the compound's multi-step synthesis and structural complexity present both challenges and opportunities. Researchers are optimizing routes to improve yield and purity, leveraging advancements in green chemistry and catalytic methods. These efforts are crucial for scaling up production while minimizing environmental impact—a priority in modern pharmaceutical manufacturing.

In summary, N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)furan-2-carboxamide (CAS No. 1019098-30-6) represents a compelling area of study at the intersection of medicinal chemistry and drug development. Its versatile applications, coupled with its unique structural attributes, position it as a valuable asset in addressing some of today's most pressing healthcare challenges.

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